Cas no 86027-00-1 (4,5-Dimethyl-1H-imidazole formate)

• Product Name: 4,5-Dimethyl-1H-imidazole formate
• CAS No: 86027-00-1
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• MDL: MFCD28101701
• CID: 2092405
• Update Time: 2025-05-21

4,5-Dimethyl-1H-imidazole formate Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethyl-1H-imidazole formate
• 4,5-dimethylimidazole formate
• AK157739
• 4,5-dimethyl-1H-imidazole;formic acid
• ST24042607
• 1H-Imidazole, 4,5-dimethyl-, monoformate (9CI)

• MDL： MFCD28101701
• Inchi： 1S/C5H8N2.CH2O2/c1-4-5(2)7-3-6-4;2-1-3/h3H,1-2H3,(H,6,7);1H,(H,2,3)
• InChI Key： GSPFRBUPJBNHHJ-UHFFFAOYSA-N
• SMILES： O=CO.N1C(C)=C(C)NC=1

Computed Properties

• Exact Mass: 142.07400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 73.4
• Topological Polar Surface Area: 66

Experimental Properties

• PSA: 65.98000
• LogP: 1.36320

4,5-Dimethyl-1H-imidazole formate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles

Additional information on 4,5-Dimethyl-1H-imidazole formate

4,5-Dimethyl-1H-imidazole formate: A Comprehensive Overview

4,5-Dimethyl-1H-imidazole formate (CAS No: 86027-00-1) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its imidazole ring structure substituted with methyl groups at positions 4 and 5, has garnered attention due to its unique chemical properties and potential applications in various industries. The imidazole ring, a five-membered heterocyclic compound containing two nitrogen atoms, is a fundamental structure in many organic molecules, including pharmaceuticals, agrochemicals, and advanced materials.

The imidazole formate derivative of 4,5-dimethyl-1H-imidazole exhibits distinctive reactivity and stability due to the electron-donating methyl groups attached to the imidazole ring. These methyl substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its solubility and thermal stability. Recent studies have highlighted the potential of this compound as a precursor for synthesizing advanced materials such as metal-organic frameworks (MOFs) and coordination polymers.

One of the most promising applications of 4,5-dimethyl-1H-imidazole formate lies in its use as a building block for constructing MOFs. MOFs are highly porous materials with applications ranging from gas storage to catalysis. The ability of this compound to coordinate with metal ions such as zinc, copper, and cobalt has been extensively studied. For instance, researchers have demonstrated that 4,5-dimethylimidazole formate can form stable MOFs with high surface areas and excellent gas adsorption capabilities.

In addition to its role in materials science, 4,5-dimethylimidazole formate has also been explored for its potential in pharmaceutical applications. The imidazole ring is a common structural motif in many bioactive compounds, including antifungal agents and anticancer drugs. The methyl substitution at positions 4 and 5 may enhance the pharmacokinetic properties of the molecule, making it a valuable intermediate in drug discovery.

Recent advancements in synthetic methodologies have further expanded the utility of 4,5-dimethylimidazole formate. For example, researchers have developed efficient routes for synthesizing this compound via one-pot reactions involving aldehydes and ammonia derivatives. These methods not only improve the yield but also reduce the production cost, making it more accessible for large-scale applications.

The thermal stability of 4,5-dimethylimidazole formate is another critical factor that contributes to its versatility. Studies have shown that this compound can withstand high temperatures without decomposing, making it suitable for high-temperature applications such as thermal curing processes in polymer synthesis.

Furthermore, the environmental impact of 4,5-dimethylimidazole formate has been a subject of recent research. Scientists are investigating its biodegradability and toxicity to ensure that its use does not pose risks to ecosystems or human health. Preliminary findings suggest that this compound has low toxicity and is biodegradable under certain conditions.

In conclusion, 4,5-dimethylimidazole formate (CAS No: 86027-00-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in materials science, pharmaceuticals, and organic synthesis. As research continues to uncover new insights into its potential uses and behaviors under various conditions, this compound is poised to play an increasingly important role in both academic and industrial settings.